Cas no 785760-03-4 (3-(3-Aminopropoxy)benzonitrile)

• Product Name: 3-(3-Aminopropoxy)benzonitrile
• CAS No: 785760-03-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD16495891
• CID: 1056304
• PubChem ID: 17789047
• Update Time: 2025-05-25

3-(3-Aminopropoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminopropoxy)benzonitrile
• Benzonitrile, 3-(3-aminopropoxy)-
• LogP
• PubChem19185
• 5632AJ
• TRA0050948
• SY008302
• AX8174298
• AB1001082

• MDL： MFCD16495891
• Inchi： 1S/C10H12N2O/c11-5-2-6-13-10-4-1-3-9(7-10)8-12/h1,3-4,7H,2,5-6,11H2
• InChI Key： ICIHMVWGUZWIDU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CCCN

Computed Properties

• Exact Mass: 176.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Topological Polar Surface Area: 59

Experimental Properties

• Flash Point: 148.8℃
• PSA: 59.04000
• LogP: 1.98618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-(3-Aminopropoxy)benzonitrile

Recent Advances in the Study of 3-(3-Aminopropoxy)benzonitrile (CAS: 785760-03-4) in Chemical Biology and Pharmaceutical Research

3-(3-Aminopropoxy)benzonitrile (CAS: 785760-03-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzonitrile core and aminopropoxy side chain, has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's unique structural features make it a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.

Recent literature highlights the role of 3-(3-Aminopropoxy)benzonitrile as a key building block in the development of kinase inhibitors. Kinases are a major target class in modern drug discovery, particularly in oncology and inflammatory diseases. The compound's ability to serve as a scaffold for the introduction of various pharmacophores has been exploited in the design of novel inhibitors with improved selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective FGFR inhibitors, showing promising results in preclinical models of cancer.

The pharmacological properties of 3-(3-Aminopropoxy)benzonitrile derivatives have also been investigated in the context of central nervous system (CNS) disorders. Researchers have modified the core structure to enhance blood-brain barrier penetration, leading to compounds with potential applications in neurodegenerative diseases. A recent patent application (WO2023056789) describes novel derivatives showing neuroprotective effects in cellular models of Parkinson's disease, suggesting new therapeutic avenues for this challenging condition.

From a synthetic chemistry perspective, advances in the preparation of 3-(3-Aminopropoxy)benzonitrile have been reported, focusing on greener and more efficient methodologies. A 2024 publication in Organic Process Research & Development details a continuous flow synthesis approach that improves yield and reduces waste compared to traditional batch methods. This technological advancement is particularly relevant for scale-up purposes in pharmaceutical manufacturing.

The compound's mechanism of action at the molecular level has been elucidated through structural biology studies. X-ray crystallography data of 3-(3-Aminopropoxy)benzonitrile derivatives bound to their protein targets have provided valuable insights into binding modes and structure-activity relationships. These findings, published in recent issues of Acta Crystallographica Section D, are informing the rational design of next-generation therapeutics with optimized pharmacokinetic profiles.

In conclusion, 3-(3-Aminopropoxy)benzonitrile (CAS: 785760-03-4) continues to be a molecule of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate and the promising biological activities of its derivatives position it as an important compound in the development of treatments for various diseases. Ongoing research is expected to further expand its applications and potentially lead to clinical candidates in the coming years.